Cas no 74248-66-1 (Benzoic acid, 4-(3-oxobutyl)-)

• Product Name: Benzoic acid, 4-(3-oxobutyl)-
• CAS No: 74248-66-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1766931
• PubChem ID: 14579256
• Update Time: 2025-11-02

Benzoic acid, 4-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-oxobutyl)-
• 4-(3-oxobutyl)benzoic acid
• 74248-66-1
• DTXSID701311730
• PJLBHTNCHZROBQ-UHFFFAOYSA-N
• E77743
• DB-342412
• Methyl 2-(4-hydroxycarbonylphenyl)ethyl ketone
• 4-(3-Oxo-butyl)-benzoic acid
• SCHEMBL1058497
• AS-84089

• Inchi： 1S/C11H12O3/c1-8(12)2-3-9-4-6-10(7-5-9)11(13)14/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key： PJLBHTNCHZROBQ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid, 4-(3-oxobutyl)-

Comprehensive Analysis of Benzoic acid, 4-(3-oxobutyl)- (CAS No. 74248-66-1)

Benzoic acid, 4-(3-oxobutyl)- (CAS No. 74248-66-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and chemical synthesis. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a 3-oxobutyl side chain, serves as a versatile intermediate in various industrial applications. Its relevance is further highlighted by the growing demand for sustainable chemical intermediates and bio-based materials, aligning with global trends toward green chemistry.

The chemical properties of Benzoic acid, 4-(3-oxobutyl)- make it particularly valuable in the synthesis of fragrances, UV stabilizers, and pharmaceutical precursors. Researchers and manufacturers are increasingly exploring its potential due to its compatibility with eco-friendly synthesis routes and its role in reducing dependency on petrochemical derivatives. A common query among professionals is, "How is Benzoic acid, 4-(3-oxobutyl)- synthesized?" The answer lies in advanced catalytic processes, such as selective oxidation or condensation reactions, which optimize yield and minimize environmental impact.

In the context of cosmetic science, this compound is studied for its potential as a skin-conditioning agent or antimicrobial preservative. With consumers prioritizing clean beauty and non-toxic formulations, Benzoic acid, 4-(3-oxobutyl)- offers a balance between efficacy and safety. Its derivatives are also investigated for their role in anti-aging formulations, a hot topic in dermatological research. Frequently asked questions include, "Is Benzoic acid, 4-(3-oxobutyl)- safe for cosmetic use?" Current studies suggest low toxicity profiles, though rigorous testing is recommended for specific applications.

From an industrial perspective, the compound's stability under varying pH conditions makes it suitable for polymer modification and coating technologies. Innovations in smart materials and biodegradable polymers have further propelled interest in this chemical. For instance, its incorporation into water-resistant coatings aligns with the surge in demand for sustainable packaging solutions. Engineers often search for "applications of Benzoic acid, 4-(3-oxobutyl)- in material science," underscoring its cross-disciplinary utility.

Regulatory compliance is another critical aspect. While Benzoic acid, 4-(3-oxobutyl)- is not classified as hazardous under major chemical inventories, adherence to REACH and FDA guidelines is essential for commercial use. Analytical techniques like HPLC and GC-MS are employed to ensure purity, addressing concerns such as "How to verify the quality of Benzoic acid, 4-(3-oxobutyl)-?" These methods are vital for maintaining standards in high-purity applications like pharmaceuticals.

In summary, Benzoic acid, 4-(3-oxobutyl)- (CAS No. 74248-66-1) exemplifies the convergence of innovation and sustainability in modern chemistry. Its multifaceted applications—from personal care to advanced materials—reflect its adaptability to evolving market needs. As industries pivot toward green chemistry and circular economy models, this compound is poised to remain a focal point of research and development.